Cas no 219966-14-0 (1,2,4,5-Tetrazine-3-carboxylic acid, 6-acetyl-, methyl ester)

• Product Name: 1,2,4,5-Tetrazine-3-carboxylic acid, 6-acetyl-, methyl ester
• CAS No: 219966-14-0
• MF: C₆H₆N₄O₃
• MW: 182.136840343475
• CID: 3911859
• Update Time: 2025-04-05

1,2,4,5-Tetrazine-3-carboxylic acid, 6-acetyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetrazine-3-carboxylic acid, 6-acetyl-, methyl ester

• Inchi： 1S/C6H6N4O3/c1-3(11)4-7-9-5(10-8-4)6(12)13-2/h1-2H3
• InChI Key： ZMIKMYNOCPGMBJ-UHFFFAOYSA-N
• SMILES： N1C(C(C)=O)=NN=C(C(OC)=O)N=1

Experimental Properties

• Density: 1.382±0.06 g/cm3(Predicted)
• Boiling Point: 364.2±25.0 °C(Predicted)
• pka: -3.54±0.10(Predicted)